
Navigating Patent Expirations Within Via
Licensing Alliance Pools: A Technical Support

Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Mpeg-LA

CAS No.: 691410-91-0

Cat. No.: B16081214

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the implications of patent expirations within

technology pools administered by the Via Licensing Alliance (formerly MPEG LA). The following

frequently asked questions (FAQs) and troubleshooting guides address common concerns for

professionals engaged in research and development who utilize these standardized

technologies.

Frequently Asked Questions (FAQs)
Q1: What happens to my licensing obligations when a single patent within a Via Licensing

Alliance pool expires?

Your obligation to pay royalties under a patent pool license is typically not affected by the

expiration of a single patent.[1][2] The standard licensing agreements for pools, such as the

one for MPEG-2, stipulate that royalties are due as long as at least one patent in the portfolio

remains active in the country where the licensed product is manufactured or sold.[1][2]
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Therefore, the expiration of individual patents does not automatically trigger a reduction or

cessation of royalty payments.

Q2: Will my royalty rates be reduced as more patents in a pool expire?

Not necessarily. Historically, with pools like the MPEG-2 patent pool, the license fee did not

decrease proportionally with the reduction in the number of active patents.[1] This indicates that

the royalty rates are generally structured to support the value of the entire portfolio of essential

patents for the lifetime of the pool, rather than being tied to the number of individual active

patents at any given time.

Q3: Is it legal to pay royalties for a technology when some of the associated patents have

expired?

In the United States, a legal principle established in the case of Brulotte v. Thys Co. prohibits

the collection of royalties for a patent after it has expired. However, patent pool licenses are

complex agreements that grant rights to a portfolio of patents. The royalty obligation is typically

linked to the life of the entire pool, which is defined by the expiration of the last essential patent

in the portfolio in a specific jurisdiction. As long as there is at least one active patent covering

the licensed technology in your territory of manufacture or sale, the obligation to pay the

portfolio royalty rate generally continues.

Q4: How do I know which patents are still active in a specific pool?

Via Licensing Alliance periodically provides information on the patents included in their various

licensing programs. For specific details on the patent portfolio for a licensed technology,

including the status of individual patents, it is recommended to consult the official

documentation provided by Via Licensing Alliance for that specific patent pool.

Q5: What is the current status of MPEG LA?

In April 2023, MPEG LA was acquired by Via Licensing Corporation, and they have combined

to form the Via Licensing Alliance.[1] This new entity continues to manage the patent pools

formerly administered by MPEG LA.
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My product utilizes a technology standard licensed from a Via Licensing Alliance pool, and I've

learned that a patent within that pool has recently expired. What should I do?

Review your License Agreement: The first and most critical step is to carefully review the

terms of your specific licensing agreement with Via Licensing Alliance. Pay close attention to

clauses that define the royalty-bearing products, the term of the license, and the conditions

under which royalty obligations cease.

Verify Active Patents in Your Jurisdiction: Determine if other patents within the same pool are

still active in the countries where you manufacture or sell your products. The obligation to

pay royalties is generally tied to the existence of at least one active patent in these

jurisdictions.[2]

Consult with Legal Counsel: Due to the complexity of patent law and licensing agreements, it

is highly advisable to consult with legal counsel specializing in intellectual property. They can

provide an expert opinion on your specific rights and obligations under your license

agreement in light of the expired patent.

Data Presentation
The following table provides a historical example of royalty rates for the MPEG-2 patent pool,

illustrating how rates have been adjusted over time, though not in direct proportion to the

number of expiring patents.[1]

Time Period
Decoding License
Fee

Encoding License
Fee

Encode-Decode
Consumer Product
License Fee

Jan 1, 2002 - Dec 31,

2009
US$2.50 US$2.50 US$2.50

From Jan 1, 2010 US$2.00 US$2.00 US$2.00

Mandatory Visualization
The following diagrams illustrate the logical relationships and workflows associated with patent

expiration within a Via Licensing Alliance patent pool.
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Patent Lifecycle in a Pool
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Licensee Workflow on Patent Expiration

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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